Cas no 478046-48-9 ([(1E)-2-(2,4-dinitrophenyl)cyclohexylidene]amino N-ethylcarbamate)

• Product Name: [(1E)-2-(2,4-dinitrophenyl)cyclohexylidene]amino N-ethylcarbamate
• CAS No: 478046-48-9
• CID: 4653302
• Update Time: 2025-07-10

[(1E)-2-(2,4-dinitrophenyl)cyclohexylidene]amino N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• [(1E)-2-(2,4-dinitrophenyl)cyclohexylidene]amino N-ethylcarbamate

Additional information on [(1E)-2-(2,4-dinitrophenyl)cyclohexylidene]amino N-ethylcarbamate

Comprehensive Analysis of [(1E)-2-(2,4-dinitrophenyl)cyclohexylidene]amino N-ethylcarbamate (CAS No. 478046-48-9)

The compound [(1E)-2-(2,4-dinitrophenyl)cyclohexylidene]amino N-ethylcarbamate (CAS No. 478046-48-9) is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a dinitrophenyl group attached to a cyclohexylidene scaffold, further functionalized with an N-ethylcarbamate moiety. This combination of functional groups makes it a subject of interest in various research fields, including medicinal chemistry, materials science, and agrochemical development.

One of the most frequently searched questions about this compound revolves around its synthetic applications and biological activity. Researchers are particularly intrigued by its potential as a photoactive agent or enzyme inhibitor, given the electron-withdrawing properties of the dinitrophenyl group. The E-configuration of the double bond in its structure also plays a critical role in its reactivity and stability, making it a valuable candidate for stereoselective synthesis.

In the context of green chemistry, a trending topic in modern research, [(1E)-2-(2,4-dinitrophenyl)cyclohexylidene]amino N-ethylcarbamate has been explored for its potential in sustainable catalysis. The N-ethylcarbamate moiety, for instance, could serve as a biodegradable linker in polymer design, aligning with the global push for eco-friendly materials. This aligns with the growing demand for low-toxicity alternatives in industrial applications.

Another area of interest is its spectroscopic properties. The dinitrophenyl group contributes to strong UV-Vis absorption, making the compound useful in photophysical studies. Researchers often investigate its fluorescence quenching behavior or its role as a chromophore in sensor development. These applications are highly relevant to fields like diagnostic imaging and environmental monitoring, which are currently hot topics in scientific literature.

From a structural perspective, the compound’s cyclohexylidene ring provides conformational rigidity, which is advantageous in molecular recognition studies. This feature has sparked discussions about its potential in drug design, particularly for targeting protein-protein interactions. While not a pharmaceutical itself, its derivatives could inspire new therapeutic leads, a subject frequently searched in AI-driven drug discovery platforms.

Handling and storage of [(1E)-2-(2,4-dinitrophenyl)cyclohexylidene]amino N-ethylcarbamate require attention to its light sensitivity and thermal stability. These properties are often queried in laboratory safety forums, emphasizing the need for proper chemical storage protocols. Its solubility profile in organic solvents like DMF or acetonitrile is another practical consideration for researchers.

In summary, CAS No. 478046-48-9 represents a versatile compound with multidisciplinary relevance. Its structural uniqueness and functional diversity continue to attract attention in both academic and industrial settings. As research trends evolve, this molecule may find new applications in emerging technologies, solidifying its place in the chemical innovation landscape.